Cas no 2031-90-5 (N-Pentane-d12)

• Product Name: N-Pentane-d12
• CAS No: 2031-90-5
• MF: C₅H₁₂
• MW: 84.2227220535278
• MDL: MFCD00190495
• CID: 84070
• PubChem ID: 24872566
• Update Time: 2025-10-29

N-Pentane-d12 Chemical and Physical Properties

Names and Identifiers

• pentane-D12
• 1,1,1,2,2,3,3,4,4,5,5,5-dodecadeuteriopentane
• N-PENTANE-D12
• dodecadeuterio-pentane
• n-Deuteropentan
• n-Pentane-d121000µg
• Perdeuteriopentan
• 2031-90-5
• deuterated pentane
• D97992
• 1, 1, 1, 2, 2, 3, 3, 4, 4, 5, 5, 5-dodecadeuteriopentane
• DTXSID00174199
• Pentane-d12, 98 atom % D
• MFCD00190495
• PENTANE-1,1,1,2,2,3,3,4,4,5,5,5-D12
• AKOS015903382
• Q13640587
• J-013212
• N-PENTANE-D12 (D, 98%)
• N-Pentane-d12

• MDL： MFCD00190495
• Inchi： 1S/C5H12/c1-3-5-4-2/h3-5H2,1-2H3/i1D3,2D3,3D2,4D2,5D2
• InChI Key： OFBQJSOFQDEBGM-HYVJACIRSA-N
• SMILES： C([2H])([2H])(C([2H])([2H])C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 72.09390
• Monoisotopic Mass: 84.169
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 7.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: liquid
• Density: 0.731 g/mL at 25 °C(lit.)
• Melting Point: -130 °C (lit.)
• Boiling Point: 36 °C(lit.)
• Flash Point: Fahrenheit: -56.2 ° f
  Celsius: -49 ° c
  
• Refractive Index: n20/D 1.358(lit.)
• PSA: 0.00000
• LogP: 2.19650
• Sensitiveness: Light Sensitive
• Vapor Pressure: 526.7±0.0 mmHg at 25°C

N-Pentane-d12 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H304-H336
• Warning Statement： P210-P261-P301+P310-P331
• Hazardous Material transportation number：UN 1265 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： 9-16-29-33
• Hazardous Material Identification：
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes
• Solvents and Organic Chemicals Organic Solvents

Additional information on N-Pentane-d12

Comprehensive Guide to N-Pentane-d12 (CAS No. 2031-90-5): Properties, Applications, and Industry Insights

N-Pentane-d12, a deuterated analog of n-pentane with the CAS number 2031-90-5, is a high-purity isotopically labeled compound widely utilized in advanced research and industrial applications. This deuterium-enriched variant (C5D12) exhibits unique physicochemical properties, making it indispensable in nuclear magnetic resonance (NMR) spectroscopy, organic synthesis, and material science. Its molecular structure, where all hydrogen atoms are replaced by deuterium, enhances spectral resolution and reduces background interference, addressing critical challenges in analytical chemistry.

The growing demand for isotope-labeled solvents like N-Pentane-d12 is driven by advancements in pharmaceutical research and renewable energy technologies. Researchers frequently search for "deuterated solvents for NMR" or "high-purity N-Pentane-d12 suppliers," reflecting its niche yet expanding market. Unlike conventional pentane, this compound’s enhanced thermal stability and low volatility make it ideal for precision applications, such as polymer characterization and deuterium labeling studies.

From an industrial perspective, N-Pentane-d12 plays a pivotal role in quality control and process optimization. Companies in the electronics sector leverage its properties for semiconductor manufacturing, while biotech labs use it to trace metabolic pathways. Recent studies highlight its potential in green chemistry, aligning with global trends toward sustainable solvents. Questions like "How to store N-Pentane-d12 safely?" or "Deuterated solvents vs. regular solvents" are common among new users, emphasizing the need for clear technical guidelines.

Innovations in deuterium labeling techniques have further expanded the utility of CAS 2031-90-5. For instance, its application in proteomics enables accurate protein structure analysis, while petroleum research employs it to model hydrocarbon behavior. The compound’s compatibility with mass spectrometry (MS) and infrared (IR) spectroscopy underscores its versatility. As industries prioritize precision analytics, the demand for N-Pentane-d12 is projected to grow steadily.

To ensure optimal performance, users must consider factors like purity grades (e.g., 98% vs. 99.5% deuterium enrichment) and storage conditions. Searches for "N-Pentane-d12 technical specifications" or "deuterated solvent handling protocols" indicate a need for detailed documentation. Manufacturers now provide customized solutions, including pre-packaged aliquots and GC-MS certified batches, catering to diverse laboratory requirements.

In summary, N-Pentane-d12 (2031-90-5) bridges gaps in high-end research and industrial processes. Its role in cutting-edge technologies—from drug development to clean energy—positions it as a critical tool for scientists tackling complex analytical challenges. Future developments may focus on cost-effective synthesis methods and eco-friendly disposal, addressing both performance and sustainability concerns.